Cas no 350221-42-0 (4H-1-Benzopyran-4-one,8-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-2-(4-hydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,8-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-2-(4-hydroxyphenyl)-
• CAS No: 350221-42-0
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 1471921
• Update Time: 2024-08-24

4H-1-Benzopyran-4-one,8-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-2-(4-hydroxyphenyl)-
• 8-(2,3-Dihydroxy-3-methylbutyl)-7-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 8-(2,3-dihydroxy-3-methylbutyl)-7-hydroxy-2-(4-hydroxyphenyl)-

• Inchi： 1S/C20H20O6/c1-20(2,25)18(24)9-14-15(22)8-7-13-16(23)10-17(26-19(13)14)11-3-5-12(21)6-4-11/h3-8,10,18,21-22,24-25H,9H2,1-2H3
• InChI Key： ANTDQLWDPMSOHB-UHFFFAOYSA-N
• SMILES： CC(C(CC1C2OC(C3C=CC(O)=CC=3)=CC(C=2C=CC=1O)=O)O)(O)C

Computed Properties

• Exact Mass: 356.126
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 0.726

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 654.1±55.0 °C(Predicted)
• PSA: 107.22
• pka: 7.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 8-prenylated flavones